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Compound of Interest

Compound Name: 844-TFM

Cat. No.: B12409117 Get Quote

Disclaimer: The identifier "844-TFM" is not a standard chemical name and may refer to a

specific product formulation. The following guidance is based on the known hazards of 3-

trifluoromethyl-4-nitrophenol (TFM), a common chemical abbreviated as TFM, and other

compounds with similar hazard profiles. Researchers, scientists, and drug development

professionals must consult the specific Safety Data Sheet (SDS) for the exact product being

used to ensure appropriate safety measures are taken.

This guide provides essential, immediate safety and logistical information for handling TFM-

containing compounds in a laboratory setting, including personal protective equipment (PPE),

handling procedures, and disposal plans.

Hazard Summary
Compounds containing 3-trifluoromethyl-4-nitrophenol (TFM) are primarily used as piscicides to

control sea lamprey populations.[1][2] In a laboratory setting, these compounds present several

potential hazards. They are generally considered toxic if swallowed, can cause severe skin and

eye irritation or damage, and may lead to respiratory irritation.[3] Some formulations containing

TFM may also be flammable.[3] Long-term environmental effects are not fully understood, but

TFM is known to break down in the environment over several days and does not tend to

bioaccumulate.[1][2]
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The following table summarizes the essential personal protective equipment required for

handling 844-TFM. Specifics may vary depending on the formulation and the nature of the

experiment, so always refer to the product-specific SDS.

Protection Type Equipment Specification and Use

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Must be worn at all times in the

laboratory when handling the

chemical to protect against

splashes and airborne

particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron.

Gloves must be inspected

before use and removed

carefully to avoid skin contact.

[4] Contaminated clothing

should be removed

immediately and washed

before reuse.[3]

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

If ventilation is inadequate or if

dusts or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

General Hygiene ---

Do not eat, drink, or smoke in

the laboratory. Wash hands

thoroughly after handling.[3]

Experimental Protocols: Safe Handling and Disposal
Adherence to strict protocols is crucial for the safe handling and disposal of 844-TFM.

Handling Protocol:

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. Locate the nearest eyewash station and safety shower.
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Ventilation: All work with 844-TFM should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

Dispensing: When weighing or transferring the substance, avoid generating dust or aerosols.

Use appropriate tools and techniques to minimize dispersal.

Spill Management: In the event of a small spill, wipe up with an absorbent material (e.g.,

cloth, fleece) and clean the surface thoroughly to remove residual contamination.[3] For

larger spills, evacuate the area and follow emergency procedures.

Contamination: Avoid contact with skin, eyes, and clothing. If contact occurs, follow the first

aid measures outlined in the SDS.

Disposal Plan:

As a halogenated organic compound, 844-TFM must be disposed of as hazardous waste.[5][6]

Do not discharge into drains or the environment.

Waste Collection: Collect all waste containing 844-TFM in a designated, properly labeled,

and sealed container for halogenated organic waste.

Waste Segregation: Do not mix halogenated organic waste with non-halogenated waste

streams.[5]

Disposal Method: The primary disposal method for halogenated organic waste is incineration

at a licensed hazardous waste facility.[7] This process is designed to prevent the formation of

toxic byproducts.

Regulatory Compliance: All disposal activities must be conducted in accordance with local,

regional, and national regulations.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of 844-TFM.
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Safe Handling and Disposal Workflow for 844-TFM

Preparation
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Caption: Workflow for safe handling and disposal of 844-TFM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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